Cas no 188836-35-3 (1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl-)

1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl-, is a brominated pyrazole derivative with significant utility in synthetic organic chemistry. Its structure features a reactive bromomethyl group at the 5-position, enabling facile functionalization through nucleophilic substitution or cross-coupling reactions. The phenyl and methyl substituents enhance its stability while providing versatility for further derivatization. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical research, where pyrazole scaffolds are widely employed. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable building block for constructing complex heterocyclic systems. The product is typically supplied with high purity to ensure consistent performance in synthetic applications.

1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl- structure

188836-35-3 structure

Product Name:1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl-

CAS No:188836-35-3

MF:C₁₁H₁₁BrN₂

MW:251.122441530228

CID:3843261

PubChem ID:15318918

Update Time:2025-10-19

1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl-
- EN300-1863439
- 5-(bromomethyl)-1-methyl-3-phenyl-1H-pyrazole
- DB-413175
- 188836-35-3
- Inchi： 1S/C11H11BrN2/c1-14-10(8-12)7-11(13-14)9-5-3-2-4-6-9/h2-7H,8H2,1H3
- InChI Key： KMDXTOZOALHMFD-UHFFFAOYSA-N
- SMILES： N1(C)C(CBr)=CC(C2=CC=CC=C2)=N1

Computed Properties

Exact Mass: 250.01056Da
Monoisotopic Mass: 250.01056Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.8Å²

1H-Pyrazole, 5-(bromomethyl)-1-methyl-3-phenyl- Pricemore >>

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Enamine	EN300-1863439-0.05g	5-(bromomethyl)-1-methyl-3-phenyl-1H-pyrazole	188836-35-3	0.05g	$948.0	2023-09-18
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Enamine	EN300-1863439-10.0g	5-(bromomethyl)-1-methyl-3-phenyl-1H-pyrazole	188836-35-3	10g	$4852.0	2023-06-03
Enamine	EN300-1863439-1g	5-(bromomethyl)-1-methyl-3-phenyl-1H-pyrazole	188836-35-3	1g	$1129.0	2023-09-18
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